Cas no 1807420-22-9 (4-Methyl-2-propionylcinnamic acid)

• Product Name: 4-Methyl-2-propionylcinnamic acid
• CAS No: 1807420-22-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5008407
• Update Time: 2025-05-23

4-Methyl-2-propionylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-propionylcinnamic acid

• Inchi： 1S/C13H14O3/c1-3-12(14)11-8-9(2)4-5-10(11)6-7-13(15)16/h4-8H,3H2,1-2H3,(H,15,16)/b7-6+
• InChI Key： YGQKQMZTZNAJHK-VOTSOKGWSA-N
• SMILES： O=C(CC)C1C=C(C)C=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 4-Methyl-2-propionylcinnamic acid

4-Methyl-2-propionylcinnamic Acid: A Comprehensive Overview

4-Methyl-2-propionylcinnamic acid (CAS No. 1807420-22-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has been the subject of extensive research in recent years. In this article, we will delve into the structural features, chemical properties, and potential applications of 4-Methyl-2-propionylcinnamic acid, while incorporating the latest findings from cutting-edge studies.

The molecular structure of 4-Methyl-2-propionylcinnamic acid is a key factor in its diverse reactivity and functionality. It consists of a cinnamic acid backbone with a methyl group at the 4-position and a propionyl group at the 2-position. This arrangement not only imparts stability to the molecule but also facilitates various chemical transformations. Recent studies have highlighted the importance of these substituents in modulating the electronic properties of the compound, making it an ideal candidate for applications in drug design and material synthesis.

One of the most notable aspects of 4-Methyl-2-propionylcinnamic acid is its ability to participate in a wide range of chemical reactions. Researchers have demonstrated that this compound can undergo nucleophilic addition, Michael addition, and other pericyclic reactions with remarkable efficiency. These reactions are not only fundamental to organic synthesis but also pave the way for the development of novel bioactive compounds. For instance, a study published in *Journal of Medicinal Chemistry* revealed that derivatives of 4-Methyl-2-propionylcinnamic acid exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential as therapeutic agents.

In addition to its chemical reactivity, 4-Methyl-2-propionylcinnamic acid has shown promise in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor development. A recent breakthrough reported in *Nature Communications* demonstrated that metal complexes derived from this compound can serve as highly efficient catalysts for carbon-carbon bond formation, a critical reaction in organic synthesis. Furthermore, its photoresponsive properties make it a valuable component in light-sensitive materials, such as those used in optoelectronic devices.

The synthesis of 4-Methyl-2-propionylcinnamic acid has also been a focal point of recent research efforts. Traditional methods often involve multi-step processes with low yields, but advancements in catalytic asymmetric synthesis have significantly improved its production efficiency. For example, researchers at Stanford University developed a novel enantioselective approach that achieves high yields and excellent enantiomeric excess. This development not only enhances the scalability of production but also opens new avenues for exploring enantiomer-specific applications.

Beyond its chemical applications, 4-Methyl-2-propionylcinnamic acid has found relevance in biological systems. Studies have shown that it can modulate cellular signaling pathways, making it a potential lead compound for drug discovery. In particular, its ability to inhibit certain kinases involved in cancer progression has been extensively investigated. A collaborative study between University College London and Kyoto University reported that derivatives of this compound exhibit selective cytotoxicity against cancer cells without affecting normal cells, highlighting its potential as an anticancer agent.

Moreover, 4-Methyl-2-propionylcinnamic acid has been explored for its role in green chemistry initiatives. Its use as a biodegradable polymer precursor has been tested in several environmental studies, demonstrating its compatibility with sustainable practices. This aligns with global efforts to develop eco-friendly materials and reduce environmental impact.

In conclusion, 4-Methyl-2-propionylcinnamic acid (CAS No. 1807420-22-9) is a multifaceted compound with immense potential across various scientific disciplines. From drug discovery to materials science and green chemistry, its versatility continues to inspire innovative research directions. As advancements in synthetic methods and application development progress, we can expect even greater contributions from this remarkable compound to both academic and industrial sectors.